Cas no 677028-27-2 (tert-butyl N-(2S)-2-azidopropylcarbamate)

• Product Name: tert-butyl N-(2S)-2-azidopropylcarbamate
• CAS No: 677028-27-2
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• MDL: MFCD28954333
• CID: 3406164
• PubChem ID: 119031898
• Update Time: 2025-10-12

tert-butyl N-(2S)-2-azidopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [(2S)-2-AZIDOPROPYL]-, 1,1-DIMETHYLETHYL ESTER
• CID 119031898
• tert-butyl N-(2S)-2-azidopropylcarbamate
• EN300-220286
• tert-butyl N-[(2S)-2-azidopropyl]carbamate
• 677028-27-2

• MDL： MFCD28954333
• Inchi： 1S/C8H16N4O2/c1-6(11-12-9)5-10-7(13)14-8(2,3)4/h6H,5H2,1-4H3,(H,10,13)/t6-/m0/s1
• InChI Key： FDOYGAKJURINKV-LURJTMIESA-N
• SMILES： N(C(=O)OC(C)(C)C)C[C@H](C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 200.12732577Da
• Monoisotopic Mass: 200.12732577Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-(2S)-2-azidopropylcarbamate

tert-butyl N-(2S)-2-azidopropylcarbamate: A Comprehensive Overview

The compound with CAS No. 677028-27-2, commonly referred to as tert-butyl N-(2S)-2-azidopropylcarbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is particularly notable for its unique structure, which combines a tert-butyl group with an azide functional group, making it a versatile building block in organic synthesis. The tert-butyl moiety provides steric protection, while the azide group offers reactivity, enabling this compound to participate in a wide range of chemical reactions.

Recent advancements in the field of click chemistry have further highlighted the potential of tert-butyl N-(2S)-2-azidopropylcarbamate. The azide group is a key component in the widely recognized azide–alkyne cycloaddition (click reaction), which has revolutionized the way chemists approach complex molecule synthesis. This reaction is not only highly efficient but also environmentally friendly, making it a cornerstone in green chemistry practices. The use of this compound in click reactions has enabled researchers to construct intricate molecular architectures with unprecedented precision and scalability.

In addition to its role in click chemistry, tert-butyl N-(2S)-2-azidopropylcarbamate has found applications in drug delivery systems and polymer science. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel materials with tailored properties. For instance, researchers have utilized this compound to synthesize biodegradable polymers that exhibit excellent mechanical strength and biocompatibility, making them ideal candidates for medical implants and drug delivery vehicles.

The stereochemistry of this compound, specifically the (2S) configuration, plays a crucial role in its reactivity and selectivity. Stereoisomerism is a critical factor in pharmaceutical development, as it can significantly influence the pharmacokinetics and efficacy of a drug. Recent studies have demonstrated that the (2S) configuration of this compound enhances its ability to form specific stereoisomeric products when subjected to asymmetric catalysis. This property has opened new avenues for the synthesis of enantiomerically pure compounds, which are essential in the development of chiral drugs.

From an analytical standpoint, the characterization of tert-butyl N-(2S)-2-azidopropylcarbamate has been greatly facilitated by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods allow for precise determination of the compound's molecular structure and purity, ensuring high-quality standards in its production and application. Furthermore, computational chemistry tools have been employed to predict the electronic properties and reactivity profiles of this compound, providing valuable insights into its behavior under various reaction conditions.

In conclusion, tert-butyl N-(2S)-2-azidopropylcarbamate stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique combination of structural features and functional groups makes it an invaluable tool in contemporary research and industry. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping the future of organic chemistry and materials science.